Cas no 2090959-45-6 ((1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 2090959-45-6
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5722810
• PubChem ID: 121210842
• Update Time: 2025-05-21

(1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS026720933
• F2198-0508
• (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine
• starbld0034042
• 2090959-45-6
• 1H-Pyrazole-5-methanamine, 1-(1-methylethyl)-3-(3-pyridinyl)-

• Inchi： 1S/C12H16N4/c1-9(2)16-11(7-13)6-12(15-16)10-4-3-5-14-8-10/h3-6,8-9H,7,13H2,1-2H3
• InChI Key： YDMXDLZFUMSIMZ-UHFFFAOYSA-N
• SMILES： N1(C(CN)=CC(C2C=NC=CC=2)=N1)C(C)C

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 372.0±32.0 °C(Predicted)
• pka: 9.01±0.29(Predicted)

Additional information on (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine

Introduction to (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 2090959-45-6)

The compound (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine with CAS number 2090959-45-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with an isopropyl group and a pyridine moiety, making it a valuable substrate for various chemical transformations and biological studies. Recent advancements in synthetic methodologies have further enhanced our ability to explore its potential applications in drug discovery and materials science.

The synthesis of (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine involves a series of well-defined steps, including the formation of the pyrazole ring through cyclization reactions. Researchers have employed both traditional and modern techniques to optimize the synthesis process, ensuring high yields and purity. The use of microwave-assisted synthesis and continuous flow reactors has been particularly effective in streamlining the production of this compound, making it more accessible for large-scale studies.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for the development of novel therapeutic agents. For instance, recent research has highlighted its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in the treatment of cancer and neurodegenerative diseases. The compound's ability to modulate these enzymes suggests that it could play a significant role in future drug design efforts.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its ability to act as a charge transport layer in organic electronic devices, demonstrating promising results in terms of conductivity and stability.

The structural versatility of (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine also lends itself to various chemical modifications. By altering the substituents on the pyrazole or pyridine rings, chemists can fine-tune the compound's properties for specific applications. For example, introducing electron-donating or withdrawing groups can significantly impact its electronic behavior, making it suitable for different types of chemical reactions or biological assays.

Recent advancements in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, enabling researchers to predict its reactivity and selectivity in various chemical environments. These computational tools have also facilitated the design of more efficient synthetic routes and the identification of optimal reaction conditions.

In conclusion, (1-isopropyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 2090959456) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in both academic research and industrial development. As ongoing investigations continue to uncover new facets of its properties and capabilities, this compound is poised to make significant contributions to the advancement of science and technology.